Cas no 2411193-92-3 (N-2-(1H-imidazol-2-yl)propylbut-2-ynamide)

N-2-(1H-imidazol-2-yl)propylbut-2-ynamide is a specialized organic compound featuring an imidazole moiety linked to a butynamide group via a propyl chain. Its unique structure combines the reactivity of an alkyne with the heterocyclic properties of imidazole, making it a valuable intermediate in synthetic chemistry. The compound is particularly useful in the development of pharmacologically active molecules, owing to its ability to participate in click chemistry and metal-catalyzed coupling reactions. Its stability and functional group compatibility further enhance its utility in constructing complex heterocyclic frameworks. This compound is well-suited for applications in medicinal chemistry and materials science, where precise molecular design is critical.
N-2-(1H-imidazol-2-yl)propylbut-2-ynamide structure
2411193-92-3 structure
Product Name:N-2-(1H-imidazol-2-yl)propylbut-2-ynamide
CAS No:2411193-92-3
MF:C10H13N3O
MW:191.229721784592
CID:5684333
PubChem ID:165766687
Update Time:2025-10-28

N-2-(1H-imidazol-2-yl)propylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(1H-imidazol-2-yl)propyl]but-2-ynamide
    • EN300-26574867
    • 2411193-92-3
    • Z3595466298
    • N-2-(1H-imidazol-2-yl)propylbut-2-ynamide
    • Inchi: 1S/C10H13N3O/c1-3-4-9(14)13-7-8(2)10-11-5-6-12-10/h5-6,8H,7H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: NNHMEDMSGOEXHF-UHFFFAOYSA-N
    • SMILES: O=C(C#CC)NCC(C)C1=NC=CN1

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.8Ų

N-2-(1H-imidazol-2-yl)propylbut-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26574867-1.0g
N-[2-(1H-imidazol-2-yl)propyl]but-2-ynamide
2411193-92-3 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26574867-1g
N-[2-(1H-imidazol-2-yl)propyl]but-2-ynamide
2411193-92-3 90%
1g
$0.0 2023-09-14

Additional information on N-2-(1H-imidazol-2-yl)propylbut-2-ynamide

N-2-(1H-imidazol-2-yl)propylbut-2-ynamide (CAS No. 2411193-92-3): A Comprehensive Overview

N-2-(1H-imidazol-2-yl)propylbut-2-ynamide (CAS No. 2411193-92-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of enzymatic activities and receptor interactions. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-2-(1H-imidazol-2-yl)propylbut-2-ynamide.

Chemical Structure and Properties

N-2-(1H-imidazol-2-yl)propylbut-2-ynamide is a derivative of imidazole with a propylbutynamide functional group. The imidazole ring, a key structural feature, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it an important moiety in many biologically active compounds. The presence of the propylbutynamide group adds additional complexity and functionality to the molecule, potentially influencing its pharmacological properties.

The molecular formula of N-2-(1H-imidazol-2-yl)propylbut-2-ynamide is C9H13N3O, and its molecular weight is approximately 175.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of imidazole with an appropriate propynamide precursor. The final product can be isolated and purified using standard techniques such as column chromatography.

Synthesis Methods

The synthesis of N-2-(1H-imidazol-2-yl)propylbut-2-ynamide involves several key steps that ensure high yield and purity. One common approach is the reaction of 1H-imidazole with 3-bromobutynamide in the presence of a suitable base, such as potassium carbonate or sodium hydride. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

Another method involves the use of palladium-catalyzed coupling reactions, which have gained popularity due to their efficiency and versatility. In this approach, an imidazole derivative is coupled with a propynamide precursor using palladium catalysts such as Pd(PPh3)4. The reaction conditions are carefully optimized to achieve high yields and minimize side products.

Biological Activities

N-2-(1H-imidazol-2-yl)propylbut-2-ynamide has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and receptor modulation. Recent research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, making it a potential candidate for therapeutic applications.

In one study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-2-(1H-imidazol-2-yl)propylbut-2-ynamide effectively inhibits the activity of human cytochrome P450 enzymes (CYPs), which are crucial for drug metabolism. This finding suggests that the compound could be used to modulate drug interactions and improve therapeutic outcomes in patients undergoing multiple drug regimens.

Additionally, N-2-(1H-imidazol-2-ylyl)propylbuty-namide has shown promising results in modulating G-protein coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders and cardiovascular diseases. A study published in the European Journal of Pharmacology reported that the compound selectively activates certain GPCRs, leading to downstream signaling events that could have therapeutic implications.

Clinical Applications and Research Directions

The potential clinical applications of N-2-(1H-imidazol-ylyl)propy-butynamide are diverse and promising. Ongoing clinical trials are exploring its use in treating various conditions, including metabolic disorders, neurological diseases, and cardiovascular issues. Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in preclinical models.

In addition to its therapeutic potential, N--(imidazol-ylyl)pro-py-butynamide is also being investigated for its use as a research tool in understanding complex biological processes. Its ability to selectively modulate specific enzymes and receptors makes it an invaluable tool for elucidating signaling pathways and identifying new drug targets.

Conclusion

N--(imidazol-ylyl)pro-py-butynamide (CAS No. 241193--9) is a promising compound with a unique chemical structure that offers significant potential in both medicinal chemistry and pharmaceutical research. Its ability to modulate enzymatic activities and receptor interactions makes it a valuable candidate for therapeutic applications and a useful tool for advancing our understanding of biological processes. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapies.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.